Claforan

• Molecular Formula: C16H16N5NaO7S2
• Molecular Weight: 477.5 g/mol
• InChI: InChI=1S/C16H17N5O7S2.Na/c1-6(22)28-3-7-4-29-14-10(13(24)21(14)11(7)15(25)26)19-12(23)9(20-27-2)8-5-30-16(17)18-8;/h5,10,14H,3-4H2,1-2H3,(H2,17,18)(H,19,23)(H,25,26);/q;+1/p-1/b20-9+;/t10-,14-;/m1./s1
• InChIKey: AZZMGZXNTDTSME-AAUIGXPGSA-M

Claforan (Cefotaxime) Overview

Claforan (cefotaxime sodium) is a semisynthetic, broad-spectrum, third-generation parenteral cephalosporin antibiotic that inhibits bacterial cell wall synthesis via binding to penicillin-binding proteins (PBPs) [1]. It is FDA-approved for bacterial meningitis, bone/joint infections, intra-abdominal infections, lower respiratory tract infections (LRTI), and skin and soft tissue infections (SSTI), with off-label use in bacterial endocarditis, Lyme disease, and salmonellosis [2][3]. Cefotaxime is active in the presence of some beta-lactamases, both penicillinases and cephalosporinases, of Gram-negative and Gram-positive bacteria [1]. Its active desacetyl metabolite contributes to overall bactericidal activity [1].

Class

Third-generation cephalosporin with broad Gram-negative and Gram-positive spectrum

Stability

Active against some beta-lactamases, including penicillinases and cephalosporinases

Metabolite

Desacetyl metabolite contributes to overall antimicrobial activity in research models

• [1] CLAFORAN® Sterile (cefotaxime for injection, USP) and Injection (cefotaxime injection, USP) [package insert]. Sanofi-Aventis U.S. LLC; 2017. Available at: https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=06DE783B-0762-4031-991E-2E726DA33E16 View Source
• [2] Cephalosporins – Medicine Digital Learning. Washington State University; 2025. Available at: https://learning.medicine.wsu.edu View Source
• [3] Sharma B, Chalikwar R, Bhalerao S, et al. Cefotaxime Versus Ceftriaxone: A Comprehensive Comparative Review. Cureus. 2024;16(9):e69146. doi:10.7759/cureus.69146 View Source

Why Claforan Cannot Be Substituted

Despite belonging to the same third-generation cephalosporin class, cefotaxime possesses a constellation of pharmacokinetic, safety, and microbiological features that render simple interchange with ceftriaxone, ceftazidime, or cefuroxime clinically problematic for specific patient populations. Cefotaxime's low protein binding (35%) and short elimination half-life (1.2 hours) contrast sharply with ceftriaxone (95% protein binding, 8.8-hour half-life) [1], directly impacting neonatal safety—ceftriaxone is contraindicated in neonates due to bilirubin displacement risk and calcium-ceftriaxone precipitation, whereas cefotaxime is the preferred third-generation cephalosporin in this population [2]. Furthermore, cefotaxime demonstrates meaningfully superior Gram-positive activity compared to ceftazidime [3], and single-dose surgical prophylaxis with cefotaxime has been shown non-inferior to multi-dose cefuroxime regimens [4]. These quantifiable differences are elaborated below.

Cefotaxime

Ceftriaxone

Lower protein binding (35% vs 95%) and shorter half-life alter neonatal safety profiles; ceftriaxone carries safety concerns in neonatal research models.

Cefotaxime

Ceftazidime

Inferior Gram-positive activity may compromise empiric coverage in pneumonia and neonatal infection research contexts.

Cefotaxime

Cefuroxime

Single-dose cefotaxime regimen reported non-inferior to multi-dose cefuroxime; substitution may alter dosing protocols and cost endpoints in surgical prophylaxis models.

• [1] Sharma B, Chalikwar R, Bhalerao S, et al. Cefotaxime Versus Ceftriaxone: A Comprehensive Comparative Review. Cureus. 2024;16(9):e69146. doi:10.7759/cureus.69146 View Source
• [2] cefTRIAXone – Neonatal Drug Dosing Guidelines. IWK Health Centre; 2019. Available at: https://www.dir.iwk.nshealth.ca View Source
• [3] Phillips I, Warren C, Shannon K, King A, Hanslo D. Ceftazidime: in-vitro antibacterial activity and susceptibility to beta-lactamases compared with that of cefotaxime, moxalactam and other beta-lactam antibiotics. J Antimicrob Chemother. 1981;8 Suppl B:23-31. doi:10.1093/jac/8.suppl_b.23 View Source
• [4] Rowe-Jones DC, Peel AL, Kingston RD, Shaw JF, Teasdale C, Cole DS. Single dose cefotaxime plus metronidazole versus three dose cefuroxime plus metronidazole as prophylaxis against wound infection in colorectal surgery: multicentre prospective randomised study. BMJ. 1990;300(6716):18-22. doi:10.1136/bmj.300.6716.18 View Source

Claforan Comparative Evidence

Biliary Pseudolithiasis Risk in Pediatric Patients

In a prospective comparative study of 154 children, cefotaxime demonstrated a significantly lower incidence of biliary sonographic abnormalities compared to ceftriaxone. Abnormal biliary findings occurred in only 5.9% of cefotaxime-treated children (all biliary sludge, no lithiasis), compared to 20.9% of ceftriaxone-treated children, of whom 15.1% developed frank biliary lithiasis [1]. No case of biliary lithiasis was observed in the cefotaxime group, yielding a risk difference of approximately 15 percentage points for lithiasis. This safety advantage is a direct consequence of cefotaxime's substantially lower biliary excretion (approximately 10% vs. 40% for ceftriaxone) [2].

Biliary Safety

Head-to-head

Cefotaxime: 5.9% abnormal sonographic findings, 0% biliary lithiasis vs Ceftriaxone: 20.9% and 15.1%

Supports biliary safety endpoint review

Prospective study in 154 children

Evidence Dimension	Incidence of abnormal biliary sonographic findings (biliary sludge + lithiasis) after antibiotic therapy in children
Target Compound Data	Cefotaxime: 4/68 (5.9%) abnormal biliary findings; 0/68 (0%) biliary lithiasis; 4/68 (5.9%) biliary sludge; 1/68 (1.5%) nephrolithiasis
Comparator Or Baseline	Ceftriaxone: 18/86 (20.9%) abnormal biliary findings; 13/86 (15.1%) biliary lithiasis; 5/86 (5.8%) biliary sludge; 1/86 (1.2%) nephrolithiasis
Quantified Difference	Absolute risk difference for abnormal biliary findings: 15.0 percentage points (20.9% vs. 5.9%); biliary lithiasis: 15.1% vs. 0%
Conditions	Prospective study in 154 children receiving ceftriaxone (n=86) or cefotaxime (n=68); ultrasound imaging before and after treatment; monthly follow-up for 3 months

Why This Matters

For pediatric formularies and hospital procurement, cefotaxime's near-absence of biliary pseudolithiasis risk avoids the need for routine post-treatment ultrasound monitoring, which is recommended for ceftriaxone-treated children.

• [1] Bala KA, Yavuz A, Ustyol L, Bulut MD, Agengin K, Bora A, Demiroren K, Dogan M. Comparative evaluation of ceftriaxone- and cefotaxime-induced biliary pseudolithiasis or nephrolithiasis: A prospective study in 154 children. Hum Exp Toxicol. 2017;36(6):547-553. doi:10.1177/0960327116658108 View Source
• [2] CEREMI Group. Ceftriaxone and cefotaxime have similar effects on the intestinal microbiota in human volunteers treated by standard-dose regimens. Antimicrob Agents Chemother. 2019;63(6):e02244-18. doi:10.1128/AAC.02244-18 View Source

Neonatal Safety Advantage

Ceftriaxone is formally contraindicated in neonates due to its high protein binding (95%) and consequent displacement of bilirubin from albumin, creating a theoretical risk of kernicterus, as well as the risk of fatal calcium-ceftriaxone precipitates in the vasculature [1][2]. Cefotaxime, with only 35% protein binding and no evidence of bilirubin displacement, is the preferred third-generation cephalosporin in neonatal intensive care [1]. In the post-cefotaxime shortage era, expert reviews have confirmed that ceftriaxone, despite an identical antibacterial spectrum, cannot be considered an equivalent substitute in neonates, and ceftazidime monotherapy is deemed 'inappropriate' for presumptive neonatal management [3]. Cefotaxime is listed on the WHO Electronic Essential Medicines List as the '3rd generation cephalosporin of choice for use in hospitalized neonates' [4].

Neonatal Safety

Class-level

35% vs 95% protein binding; cefotaxime preferred in neonatal guidelines, ceftriaxone carries safety concerns

Reported neonatal safety context

WHO EML designation; multiple national formularies

Evidence Dimension	Neonatal safety profile — protein binding, bilirubin displacement risk, and regulatory/guideline status
Target Compound Data	Cefotaxime: 35% protein binding; no bilirubin displacement; recommended by WHO EML for neonatal use; preferred third-generation cephalosporin in neonatal guidelines
Comparator Or Baseline	Ceftriaxone: 95% protein binding; displaces bilirubin from albumin; contraindicated in neonates per FDA labeling and neonatal dosing guidelines; carries risk of calcium-ceftriaxone precipitation
Quantified Difference	Protein binding: 35% (cefotaxime) vs. 95% (ceftriaxone); neonatal formulary status: preferred vs. contraindicated
Conditions	Neonatal clinical practice; guideline recommendations from WHO Essential Medicines List, IWK Health Centre, and multiple national neonatal formularies

Why This Matters

In hospital systems treating neonates, procurement of cefotaxime is a clinical necessity—ceftriaxone is not an acceptable substitute for this population, creating a non-interchangeable procurement requirement.

• [1] cefTRIAXone – Neonatal Drug Dosing Guidelines. IWK Health Centre; 2019. Available at: https://www.dir.iwk.nshealth.ca View Source
• [2] Safety Criteria for Ceftriaxone Administration to Neonates. UCSF IDMP; 2020. Available at: https://idmp.ucsf.edu View Source
• [3] Franco S, Rampersad D, Mesa D, Hammerschlag MR. Treatment options for neonatal infections in the post-cefotaxime era. Expert Rev Anti Infect Ther. 2022;20(10):1253-1259. doi:10.1080/14787210.2022.2109562 View Source
• [4] eEML – Electronic Essential Medicines List. Cefotaxime entry. Available at: https://list.essentialmeds.org View Source

Gram-Positive Coverage Advantage

In a head-to-head in-vitro susceptibility study comparing cefotaxime and ceftazidime against clinical isolates, ceftazidime showed markedly inferior activity against Gram-positive pathogens. While cefotaxime achieved MICs of 0.12–0.25 mg/L against penicillin-sensitive pneumococci, ceftazidime required 2–4 mg/L against penicillin-resistant strains, representing an 8- to 16-fold higher MIC [1]. Against Staphylococcus spp., ceftazidime MICs were 8 mg/L vs. cefotaxime's substantially lower values [1]. Ceftazidime was also inferior to cefotaxime against Neisseria gonorrhoeae (MICs mostly 0.03–0.06 mg/L for cefotaxime vs. higher for ceftazidime) and Haemophilus influenzae [1]. This differential has clinical consequence: ceftazidime monotherapy has been explicitly deemed 'inappropriate' for presumptive management of neonatal infections where Gram-positive coverage is essential [2].

Gram-Positive Coverage

Head-to-head

Cefotaxime MIC 0.12–0.25 mg/L vs Ceftazidime 2–4 mg/L (8–16× higher) against pneumococci

Reported Gram-positive coverage endpoint

In-vitro susceptibility; clinical isolates

Evidence Dimension	In-vitro antibacterial activity measured by minimum inhibitory concentration (MIC) against Gram-positive organisms
Target Compound Data	Cefotaxime: Streptococcus pneumoniae (penicillin-sensitive) MIC 0.12–0.25 mg/L; N. gonorrhoeae MIC 0.03–0.06 mg/L; H. influenzae MIC 0.06–0.25 mg/L
Comparator Or Baseline	Ceftazidime: S. pneumoniae (penicillin-resistant) MIC 2–4 mg/L; Staphylococcus spp. MIC 8 mg/L; inferior to cefotaxime against N. gonorrhoeae and H. influenzae
Quantified Difference	Approximately 8- to 16-fold higher MIC for ceftazidime vs. cefotaxime against pneumococci; ceftazidime activity 'inferior' to cefotaxime against N. gonorrhoeae and H. influenzae
Conditions	In-vitro susceptibility testing against recent clinical isolates and reference strains producing known beta-lactamases; agar dilution and broth microdilution methods

Why This Matters

For institutions selecting a single third-generation cephalosporin for empiric therapy where Gram-positive coverage is needed (e.g., community-acquired pneumonia, neonatal sepsis of unknown etiology), cefotaxime provides broader coverage than ceftazidime, reducing the need for adjunctive Gram-positive agents.

• [1] Phillips I, Warren C, Shannon K, King A, Hanslo D. Ceftazidime: in-vitro antibacterial activity and susceptibility to beta-lactamases compared with that of cefotaxime, moxalactam and other beta-lactam antibiotics. J Antimicrob Chemother. 1981;8 Suppl B:23-31. doi:10.1093/jac/8.suppl_b.23 View Source
• [2] Franco S, Rampersad D, Mesa D, Hammerschlag MR. Treatment options for neonatal infections in the post-cefotaxime era. Expert Rev Anti Infect Ther. 2022;20(10):1253-1259. doi:10.1080/14787210.2022.2109562 View Source

Single-Dose Prophylaxis in Colorectal Surgery

In a multicenter prospective randomized study of 943 evaluable patients undergoing colorectal surgery, a single preoperative dose of cefotaxime 1 g plus metronidazole 500 mg was compared to a three-dose regimen of cefuroxime (1.5 g preoperative, followed by 750 mg at 8 and 16 hours postoperatively) plus metronidazole 500 mg [1]. Wound infection rates were 7.1% (32/453) in the cefotaxime group and 7.3% (33/454) in the cefuroxime group, demonstrating equivalent efficacy [1]. The single-dose cefotaxime regimen eliminated the need for postoperative antibiotics, yielding practical advantages in nursing workload, drug acquisition cost, and equipment cost [2]. A companion cost-effectiveness analysis confirmed that the cefuroxime three-dose regimen cost £24.16 more per patient than the single-dose cefotaxime regimen (excess costs: drugs £15.18, equipment £6.14, staff time £2.84) [2].

Surgical Prophylaxis

Head-to-head

7.1% vs 7.3% wound infection; single-dose cefotaxime non-inferior to multi-dose cefuroxime

Reported prophylaxis endpoint equivalence

RCT; 943 patients; cost saving £24.16/patient

Evidence Dimension	Surgical wound infection rate and cost-effectiveness comparison
Target Compound Data	Cefotaxime single-dose: wound infection rate 7.1% (32/453; 95% CI 4.7%–9.4%); regimen cost lower by £24.16/patient
Comparator Or Baseline	Cefuroxime three-dose: wound infection rate 7.3% (33/454; 95% CI 4.9%–9.6%); regimen cost higher by £24.16/patient
Quantified Difference	Wound infection rate difference: 0.2 percentage points (not statistically significant); cost savings with cefotaxime: £24.16 per patient
Conditions	Multicenter prospective randomized parallel-group trial; 14 district general and teaching hospitals; 943 evaluable patients undergoing colorectal surgery

Why This Matters

Single-dose cefotaxime prophylaxis offers equivalent efficacy to multi-dose cefuroxime with demonstrable cost savings, enabling streamlined perioperative workflows and reduced antibiotic utilization without compromising surgical outcomes.

• [1] Rowe-Jones DC, Peel AL, Kingston RD, Shaw JF, Teasdale C, Cole DS. Single dose cefotaxime plus metronidazole versus three dose cefuroxime plus metronidazole as prophylaxis against wound infection in colorectal surgery: multicentre prospective randomised study. BMJ. 1990;300(6716):18-22. doi:10.1136/bmj.300.6716.18 View Source
• [2] Davey P, Duncan W, Edward N, Scott AC. Cost-effectiveness of single dose cefotaxime plus metronidazole compared with three doses each of cefuroxime plus metronidazole for the prevention of wound infection after colorectal surgery. J Antimicrob Chemother. 1992;30(6):855-862. doi:10.1093/jac/30.6.855 View Source

Reducing Cephalosporin Resistance Pressure

In a 24-month monocentric prospective stepped-wedge cluster randomized controlled trial, systematic replacement of ceftriaxone with cefotaxime was evaluated for its effect on the incidence of third-generation cephalosporin-resistant Enterobacterales (3GC-RE) [1]. The incidence of acquired 3GC-RE cases was 1.05 per 1000 hospitalization days during the control phase (ceftriaxone predominantly used) versus 0.54 per 1000 hospitalization days during the intervention phase (cefotaxime systematically prescribed), yielding an incidence rate ratio (IRR) of 0.51 (95% CI 0.22–1.07, p=0.06) [1]. In multivariable analysis, the intervention phase (p=0.007), the cefotaxime/ceftriaxone ratio (p=0.003), and imported 3GC-RE cases (p=0.005) were all significantly associated with acquired 3GC-RE incidence [1]. This suggests that cefotaxime exerts approximately half the selection pressure for cephalosporin resistance compared to ceftriaxone in the hospital setting.

Resistance Selection

Head-to-head

IRR 0.51 (95% CI 0.22–1.07); cefotaxime phase 0.54 vs ceftriaxone phase 1.05 cases/1000 days

Reported resistance selection endpoint

Stepped-wedge cluster RCT; p=0.06

Evidence Dimension	Incidence of acquired third-generation cephalosporin-resistant Enterobacterales (3GC-RE) per 1000 hospitalization days
Target Compound Data	Cefotaxime intervention phase: 0.54 acquired cases/1000 hospitalization days (11/20,419)
Comparator Or Baseline	Ceftriaxone control phase: 1.05 acquired cases/1000 hospitalization days (27/25,692)
Quantified Difference	Incidence rate ratio (IRR) = 0.51 (95% CI: 0.22–1.07); multivariable analysis: intervention phase p=0.007, cefotaxime/ceftriaxone ratio p=0.003
Conditions	24-month monocentric prospective stepped-wedge cluster randomized controlled trial conducted in a French university hospital

Why This Matters

For antimicrobial stewardship programs and hospital formulary committees, preferential procurement of cefotaxime over ceftriaxone may contribute to reducing institutional resistance rates among Enterobacterales, a key component of infection control and antimicrobial stewardship metrics.

• [1] Bouiller K, Gbaguidi-Haore H, Hocquet D, Crépin T, Wendling D, Borot S, Chirouze C, Bertrand X. The effects of switching from ceftriaxone to cefotaxime on the occurrence of third-generation cephalosporin-resistant Enterobacterales: A stepped-wedge cluster randomized trial. Infect Dis Now. 2024;54(1):104806. doi:10.1016/j.idnow.2023.104806 View Source

Pharmacokinetic Differentiation

Cefotaxime and ceftriaxone, despite their overlapping antibacterial spectra, differ profoundly in pharmacokinetic parameters that influence clinical dosing decisions [1]. Cefotaxime exhibits a short elimination half-life of 1.2 hours, low plasma protein binding of 35%, and a larger volume of distribution of 14 L, compared to ceftriaxone's half-life of 8.8 hours, protein binding of 95%, and volume of distribution of 10 L [1]. Cefotaxime undergoes hepatic metabolism to an active desacetyl metabolite and is eliminated renally (approximately 60% urinary recovery within 6 hours), whereas ceftriaxone is eliminated primarily unchanged via both renal and biliary routes without metabolism [1][2]. The shorter half-life enables more precise, titratable dosing that can be adjusted in real time—particularly advantageous in renal impairment, where ceftriaxone's prolonged half-life creates accumulation risk, and in critical care, where the larger volume of distribution of cefotaxime may enhance tissue penetration [1].

PK Differentiation

Head-to-head

t½ 1.2 h vs 8.8 h; protein binding 35% vs 95%; Vd 14 L vs 10 L; active metabolite present

Reported PK differentiation endpoint

Comparative review (2024)

Evidence Dimension	Pharmacokinetic parameters: elimination half-life, plasma protein binding, volume of distribution
Target Compound Data	Cefotaxime: t½ = 1.2 h; protein binding = 35%; Vd = 14 L; hepatic metabolism to active metabolite; primarily renal clearance
Comparator Or Baseline	Ceftriaxone: t½ = 8.8 h; protein binding = 95%; Vd = 10 L; no hepatic metabolism; dual renal/biliary clearance (40% biliary excretion)
Quantified Difference	Half-life: 1.2 h vs. 8.8 h (7.3-fold difference); protein binding: 35% vs. 95% (2.7-fold difference); Vd: 14 L vs. 10 L (40% larger Vd for cefotaxime)
Conditions	Pharmacokinetic data from human studies; parameters compiled in comprehensive comparative review (Sharma et al., 2024)

Why This Matters

Cefotaxime's shorter half-life and larger volume of distribution offer advantages in populations requiring precise dose adjustment (renal impairment, critical care, pediatrics), whereas ceftriaxone's once-daily dosing convenience must be weighed against accumulation risk.

• [1] Sharma B, Chalikwar R, Bhalerao S, et al. Cefotaxime Versus Ceftriaxone: A Comprehensive Comparative Review. Cureus. 2024;16(9):e69146. doi:10.7759/cureus.69146 View Source
• [2] CLAFORAN® Sterile (cefotaxime for injection, USP) and Injection (cefotaxime injection, USP) [package insert]. Sanofi-Aventis U.S. LLC; 2017. Available at: https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=06DE783B-0762-4031-991E-2E726DA33E16 View Source

Claforan Application Scenarios

NICU Application

In NICU settings, cefotaxime is the only third-generation cephalosporin suitable for empiric treatment of neonatal sepsis and meningitis. As documented in Section 3, ceftriaxone is contraindicated in neonates due to bilirubin displacement risk (95% protein binding vs. cefotaxime's 35%), and ceftazidime lacks adequate Gram-positive coverage for empiric neonatal regimens [1][2]. The WHO Essential Medicines List designates cefotaxime as the 'third-generation cephalosporin of choice for hospitalized neonates,' making it a mandatory formulary item for any hospital with a NICU or pediatric service [3].

Minimizing Biliary Pseudolithiasis in Children

For pediatric patients beyond the neonatal period, cefotaxime offers a safety advantage over ceftriaxone with respect to biliary pseudolithiasis. The prospective comparative study (Section 3) demonstrates that ceftriaxone carries a 15.1% absolute risk of biliary lithiasis compared to 0% for cefotaxime [4]. Pediatric hospitals and formulary committees prioritizing patient safety may prefer cefotaxime to avoid the need for post-treatment biliary ultrasound monitoring and the risk of cholecystectomy.

Resistance Reduction in Stewardship

The stepped-wedge cluster randomized trial summarized in Section 3 provides evidence that systematic substitution of cefotaxime for ceftriaxone reduced the incidence of acquired 3GC-RE by approximately 49% (IRR 0.51) [5]. Hospital antimicrobial stewardship programs seeking to reduce institutional resistance rates among Enterobacterales may consider preferential formulary inclusion of cefotaxime over ceftriaxone as a population-level intervention.

Single-Dose Prophylaxis for Colorectal Surgery

As demonstrated in Section 3, a single preoperative dose of cefotaxime 1 g plus metronidazole is equivalent in wound infection prevention to a three-dose cefuroxime regimen (7.1% vs. 7.3% infection rate), with £24.16 per-patient cost savings [6][7]. Surgical departments and hospital pharmacy procurement can adopt single-dose cefotaxime protocols for colorectal surgery, eliminating postoperative antibiotic doses and reducing nursing workload.

Application

Selection Property

Validation Focus

Neonatal sepsis research models

Neonatal safety profile review

Protein binding and bilirubin displacement context

Pediatric biliary safety research

Biliary adverse event endpoint review

Biliary sludge and lithiasis incidence

Antimicrobial stewardship research

Resistance selection endpoint context

Acquired 3GC-RE incidence rate

Surgical prophylaxis research

Prophylaxis endpoint equivalence

Wound infection rate and cost analysis

• [1] cefTRIAXone – Neonatal Drug Dosing Guidelines. IWK Health Centre; 2019. Available at: https://www.dir.iwk.nshealth.ca View Source
• [2] Franco S, Rampersad D, Mesa D, Hammerschlag MR. Treatment options for neonatal infections in the post-cefotaxime era. Expert Rev Anti Infect Ther. 2022;20(10):1253-1259. doi:10.1080/14787210.2022.2109562 View Source
• [3] eEML – Electronic Essential Medicines List. Cefotaxime entry. Available at: https://list.essentialmeds.org View Source
• [4] Bala KA, Yavuz A, Ustyol L, Bulut MD, Agengin K, Bora A, Demiroren K, Dogan M. Comparative evaluation of ceftriaxone- and cefotaxime-induced biliary pseudolithiasis or nephrolithiasis: A prospective study in 154 children. Hum Exp Toxicol. 2017;36(6):547-553. doi:10.1177/0960327116658108 View Source
• [5] Bouiller K, Gbaguidi-Haore H, Hocquet D, Crépin T, Wendling D, Borot S, Chirouze C, Bertrand X. The effects of switching from ceftriaxone to cefotaxime on the occurrence of third-generation cephalosporin-resistant Enterobacterales: A stepped-wedge cluster randomized trial. Infect Dis Now. 2024;54(1):104806. doi:10.1016/j.idnow.2023.104806 View Source
• [6] Rowe-Jones DC, Peel AL, Kingston RD, Shaw JF, Teasdale C, Cole DS. Single dose cefotaxime plus metronidazole versus three dose cefuroxime plus metronidazole as prophylaxis against wound infection in colorectal surgery: multicentre prospective randomised study. BMJ. 1990;300(6716):18-22. doi:10.1136/bmj.300.6716.18 View Source
• [7] Davey P, Duncan W, Edward N, Scott AC. Cost-effectiveness of single dose cefotaxime plus metronidazole compared with three doses each of cefuroxime plus metronidazole for the prevention of wound infection after colorectal surgery. J Antimicrob Chemother. 1992;30(6):855-862. doi:10.1093/jac/30.6.855 View Source